(S)-3-Amino-2-(2-fluorobenzyl)propanoic acid

• Molecular Formula: C10H12FNO2
• Molecular Weight: 197.21 g/mol
• IUPAC Name: (2S)-2-(aminomethyl)-3-(2-fluorophenyl)propanoic acid
• InChI: InChI=1S/C10H12FNO2/c11-9-4-2-1-3-7(9)5-8(6-12)10(13)14/h1-4,8H,5-6,12H2,(H,13,14)/t8-/m0/s1
• InChI Key: WZCLOOIHOICGMS-QMMMGPOBSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C[C@@H](CN)C(=O)O)F
• Canonical SMILES: C1=CC=C(C(=C1)CC(CN)C(=O)O)F

Description

(S)-3-Amino-2-(2-fluorobenzyl)propanoic acid is a fluorinated β-amino acid derivative characterized by an (S)-configured chiral center at the third carbon and a 2-fluorobenzyl substituent at the second carbon of the propanoic acid backbone. Its structure combines the rigidity of the aromatic fluorobenzyl group with the zwitterionic nature of amino acids, making it a candidate for applications in medicinal chemistry and asymmetric synthesis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares (S)-3-Amino-2-(2-fluorobenzyl)propanoic acid with structurally related β-amino acids and derivatives, focusing on substituents, synthesis, thermal stability, and biological activity:

Compound	Substituents	Synthesis Yield	Thermal Stability	Key Properties/Applications	Reference
(S)-3-Amino-2-(2-fluorobenzyl)propanoic acid	2-Fluorobenzyl at C2, (S)-configuration at C3	Not reported	Likely decomposes >250°C	Potential use in drug design (inferred from fluorinated analogs)
(S)-2-Amino-3-(3-((fluorosulfonyl)oxy)phenyl)propanoic acid (mFSY)	3-Fluorosulfonyloxy-phenyl at C3, (S)-configuration	Not reported	Not reported	Radiolabeling applications; fluorosulfonyl group enhances reactivity for conjugation
(S)-2-Amino-3-(3-chloro-2-fluorophenyl)propanoic acid hydrochloride	3-Chloro-2-fluoro-phenyl at C3, (S)-configuration, hydrochloride salt	Not reported	Stable at room temperature	Antimycobacterial activity (inferred from thiazole-containing analogs)
(S)-3-Amino-2-[(2-carboxyethyl)amino]propanoic acid	2-Carboxyethylamino at C2, (S)-configuration	70–75%	Not reported	Intermediate for unnatural amino acids; synthesized via C-N lyase biocatalysis
(S)-2-Amino-3-(4-bromophenyl)propanoic acid	4-Bromo-phenyl at C3, (S)-configuration	Not reported	Stable at 2–8°C	Used in peptide synthesis; bromine enhances lipophilicity
(2S,3S)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid	3-Fluoro-phenyl at C3, 2-hydroxy, (2S,3S)-configuration	Not reported	Not reported	Chiral building block for antibiotics; hydroxyl group influences stereochemical interactions
BMAA (2-Amino-3-(methylamino)propanoic acid)	Methylamino at C3	Not applicable	Not reported	Neurotoxin; linked to neurodegenerative diseases; low blood-brain barrier permeability

Key Observations

Fluorine Substitution: The 2-fluorobenzyl group in the target compound likely enhances metabolic stability and lipophilicity compared to non-fluorinated analogs (e.g., 4-bromophenyl derivative ). Fluorinated aromatic rings also improve binding affinity in receptor-targeted drugs . In contrast, the 3-fluoro substituent in (2S,3S)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid introduces steric and electronic effects that influence its stereochemical interactions .

Synthesis Complexity: Fluorinated β-amino acids often require multi-step synthesis. For example, mFSY () uses a Boc-protected intermediate and fluorosulfonylating reagents, while thiazole-containing analogs () employ NaBH3CN for reductive amination. The target compound’s synthesis may similarly involve fluorinated benzyl precursors.

Thermal Stability: β-Amino acids with aromatic substituents, such as those in , decompose at 280–285°C due to the instability of the amino acid backbone under high heat . The target compound is expected to follow this trend.

Biological Activity: Chloro-fluoro derivatives () and thiazole-containing compounds () show antimycobacterial activity, suggesting that the target compound’s fluorobenzyl group could be optimized for similar applications. BMAA () highlights the importance of substituent effects on neuroactivity, though the target compound’s fluorobenzyl group likely reduces neurotoxicity compared to BMAA’s methylamino group.